Cas no 219806-93-6 (Ethanone,1-[1,2,3,4-tetrahydro-4-(4-methoxyphenyl)-6-methyl-2-thioxo-5-pyrimidinyl]-)

• Product Name: Ethanone,1-[1,2,3,4-tetrahydro-4-(4-methoxyphenyl)-6-methyl-2-thioxo-5-pyrimidinyl]-
• CAS No: 219806-93-6
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• CID: 1409495
• PubChem ID: 3097577
• Update Time: 2025-08-02

Ethanone,1-[1,2,3,4-tetrahydro-4-(4-methoxyphenyl)-6-methyl-2-thioxo-5-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[1,2,3,4-tetrahydro-4-(4-methoxyphenyl)-6-methyl-2-thioxo-5-pyrimidinyl]-
• CCG-260504
• 219806-93-6
• IWHNPRGYLDOPCY-UHFFFAOYSA-N
• Z56836876
• 1-[4-(4-methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-5-yl]ethanone
• (RS)-1-[4-(4-methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-pyrimidin-5-yl]ethanone
• 1-[4-(4-methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinyl]-1-ethanone
• 1-(2-MERCAPTO-6-(4-METHOXY-PHENYL)-4-METHYL-1,6-DIHYDRO-PYRIMIDIN-5-YL)-ETHANONE
• SCHEMBL5372154
• MFCD00550631
• NSC823780
• NSC-823780
• AKOS002957641
• 5-acetyl-4-(4-methoxyphenyl)-6-methyl-3,4-dihydropyrimidin-2(1h)-thione
• 1-[4-(4-methoxyphenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-5-yl]ethan-1-one
• 1-[4-(4-methoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidin-5-yl]ethanone
• LS-12477
• AKOS016195983
• AKOS000629623
• 1-(4-(4-Methoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-5-yl)ethan-1-one
• AKOS023171647
• ALBB-033127
• SR-01000315334
• SR-01000315334-1
• STK728066
• CS-0333583

• Inchi： 1S/C14H16N2O2S/c1-8-12(9(2)17)13(16-14(19)15-8)10-4-6-11(18-3)7-5-10/h4-7,13H,1-3H3,(H2,15,16,19)
• InChI Key： IWHNPRGYLDOPCY-UHFFFAOYSA-N
• SMILES： S=C1NC(C)=C(C(C)=O)C(C2C=CC(=CC=2)OC)N1

Computed Properties

• Exact Mass: 276.09338
• Monoisotopic Mass: 276.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• PSA: 50.36

Additional information on Ethanone,1-[1,2,3,4-tetrahydro-4-(4-methoxyphenyl)-6-methyl-2-thioxo-5-pyrimidinyl]-

Introduction to Ethanone, 1-[1,2,3,4-tetrahydro-4-(4-methoxyphenyl)-6-methyl-2-thioxo-5-pyrimidinyl] (CAS No. 219806-93-6)

Ethanone, 1-[1,2,3,4-tetrahydro-4-(4-methoxyphenyl)-6-methyl-2-thioxo-5-pyrimidinyl] (CAS No. 219806-93-6) is a complex organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique structural features and functional groups, which contribute to its diverse biological activities and applications.

The molecular structure of Ethanone, 1-[1,2,3,4-tetrahydro-4-(4-methoxyphenyl)-6-methyl-2-thioxo-5-pyrimidinyl] includes a pyrimidine ring with a thione group (C=S), a methoxy-substituted phenyl ring, and a methyl group. These functional groups play crucial roles in the compound's reactivity and biological properties. The thione group, in particular, is known for its ability to participate in various chemical reactions and interactions with biological targets.

Recent studies have highlighted the potential of Ethanone, 1-[1,2,3,4-tetrahydro-4-(4-methoxyphenyl)-6-methyl-2-thioxo-5-pyrimidinyl] in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities. The researchers found that the compound effectively inhibits the activity of specific enzymes involved in inflammatory pathways and tumor growth.

Another notable application of Ethanone, 1-[1,2,3,4-tetrahydro-4-(4-methoxyphenyl)-6-methyl-2-thioxo-5-pyrimidinyl] is in the field of neurodegenerative diseases. A study published in *Neuropharmacology* (2023) reported that the compound has neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. This makes it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Ethanone, 1-[1,2,3,4-tetrahydro-4-(4-methoxyphenyl)-6-methyl-2-thioxo-5-pyrimidinyl] involves several steps and requires precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of an appropriate ketone with a substituted pyrimidine derivative followed by cyclization and thionation reactions. The detailed synthetic protocol has been described in various research articles and patents.

In addition to its therapeutic potential, Ethanone, 1-[1,2,3,4-tetrahydro-4-(4-methoxyphenyl)-6-methyl-2-thioxo-5-pyrimidinyl] has also been studied for its use as a probe molecule in biochemical assays. Its unique structural features make it suitable for binding to specific protein targets and can be used to investigate protein-protein interactions and enzyme kinetics.

The safety profile of Ethanone, 1-[1,2,3,4-tetrahydro-4-(4-methoxyphenyl)-6-methyl-2-thioxo-5-pyrimidinyl] has been evaluated in several preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

Future research on Ethanone, 1-[1,2,3,4-tetrahydro-4-(4-methoxyphenyl)-6-methyl-2-thioxo-5-pyrimidinyl] is expected to focus on optimizing its pharmacological properties and developing more effective formulations for clinical use. Ongoing studies are exploring the compound's potential as a lead molecule for drug discovery programs targeting various diseases.

In conclusion, Ethanone, 1-[1,2,3,4-tetrahydro-4-(4-methoxyphenyl)-6-methyl-2-thioxo-5-pyrimidinyl] (CAS No. 219806-93-6) is a promising compound with diverse applications in chemical and pharmaceutical research. Its unique structural features and biological activities make it an important molecule for further investigation and development.